4-(1-Ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-OL

• CAS RN: 88128-50-1
• Molecular Formula: C10H20F2O3
• Molecular Weight: 226.26 g/mol
• IUPAC Name: 4-(1-ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-ol
• InChI: InChI=1S/C10H20F2O3/c1-5-14-8(2)15-9(3,4)10(11,12)6-7-13/h8,13H,5-7H2,1-4H3
• InChI Key: VZJYMXNGMNIZLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C)OC(C)(C)C(CCO)(F)F

Description

4-(1-Ethoxyethoxy)-3,3-difluoro-4-methylpentan-1-OL is a useful research compound. Its molecular formula is C10H20F2O3 and its molecular weight is 226.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2.25 g (0.059 mol) of lithium aluminum hydride in 50 mL of ether at 0° C. was added dropwise, 11.30 g (0.040 mol) of 4-(1-ethoxyethoxy)-3,3-difluoro-4-methyl-1-pentanol 1-acetate in 130 mL of ether. The mixture was heated at reflux (35° C.) for 3 hr and then was recooled to 0° C. The mixture was quenched by adding dropwise 4.5 mL of water followed by 3.6 mL of 10% aqueous sodium hydroxide. The mixture was stirred at 25° C. for 0.5 hr and was filtered. Evaporation of solvent and column chromatography of the residue on 0.06-0.20 mm silica gel afforded 4-(1-ethoxyethoxy)-3,3-difluoro-4-methyl-1-pentanol. NMR (CDCl3) δ5.00 (quartet, 1, J=7 Hz), 3.86 (broad, 2), 3.51 (quartet, 2, J=7 Hz), 2.25 (multiplet, 2), 1.35 (triplet, 6, J=1 Hz), 1.30 (doublet, 3, J=7 Hz), and 1.18 ppm (triplet, 3, J=7 Hz).